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Introduction
Nitric oxide (NO) is a pleiotropic signaling molecule implicated in a vast array of physiological

and pathophysiological processes, including vasodilation, neurotransmission, inflammation,

and immune responses.[1] Its transient nature and low physiological concentrations present a

significant challenge for accurate detection and quantification in living systems.

Diaminorhodamine-2 (DAR-2) is a sensitive and specific fluorescent probe designed for the

real-time imaging of nitric oxide in living cells. As a member of the diaminorhodamine family of

dyes, DAR-2 offers distinct advantages for live-cell imaging, including enhanced photostability

and a favorable pH tolerance range compared to fluorescein-based probes.

These application notes provide a comprehensive guide to the use of DAR-2 for live-cell

imaging of nitric oxide. Detailed protocols for cell staining, quantitative data summarizing the

probe's properties, and a visual representation of a key signaling pathway leading to NO

production are included to facilitate the integration of this powerful tool into your research and

drug discovery workflows.

Principle of Detection
The cell-permeable acetoxymethyl (AM) ester form of DAR-2 readily diffuses across the

plasma membrane of live cells. Once inside, intracellular esterases cleave the AM ester

groups, trapping the now membrane-impermeant DAR-2 molecule within the cell. In the
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presence of nitric oxide and oxygen, the non-fluorescent DAR-2 is converted into a highly

fluorescent triazole derivative.[2][3] This reaction forms the basis for the detection and

quantification of intracellular NO, where the resulting fluorescence intensity is directly

proportional to the amount of NO produced.

Data Presentation
The following table summarizes the key specifications and performance characteristics of DAR-
2, providing a direct comparison with the commonly used fluorescein-based NO probe, DAF-2.

Feature DAR-2 DAF-2 Reference(s)

Excitation Wavelength

(max)
562 nm 491 nm

Emission Wavelength

(max)
579 nm 513 nm

Form Powder Powder

Molecular Weight 472.58 g/mol 446.41 g/mol

Purity >97% >98%

pH Sensitivity
Stable over a wide pH

range (pH 4-12)

Optimal in neutral to

slightly alkaline range

Photostability

More photostable than

fluorescein-based

probes

Less photostable

Cell Permeability Yes (as AM ester) Yes (as diacetate) [3]

Detection Limit
In the nanomolar

range
~5 nM

Signaling Pathway: Endothelial Nitric Oxide
Synthase (eNOS) Activation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1357170?utm_src=pdf-body
https://www.benchchem.com/pdf/How_does_Diaminorhodamine_M_performance_compare_in_different_cell_lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Diaminorhodamine_M_Staining_in_Cultured_Endothelial_Cells.pdf
https://www.benchchem.com/product/b1357170?utm_src=pdf-body
https://www.benchchem.com/product/b1357170?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Diaminorhodamine_M_Staining_in_Cultured_Endothelial_Cells.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A primary source of nitric oxide in the vasculature is the enzymatic activity of endothelial nitric

oxide synthase (eNOS). The following diagram illustrates the key signaling events leading to

eNOS activation and subsequent NO production. Various stimuli, including vascular endothelial

growth factor (VEGF) and shear stress from blood flow, can initiate this cascade.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://geneglobe.qiagen.com/us/knowledge/pathways/enos-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimuli
Receptors

Intracellular Signaling

eNOS Activation

Output

VEGF
VEGF Receptor

binds

Shear Stress
Mechanosensorsactivates

PI3K
activates

Ca²⁺

increases

activates

increases

Akt
(Protein Kinase B)

activates

eNOS (inactive)

phosphorylates
(Ser1177)

Calmodulin
(CaM)

binds

binds

eNOS (active)
activation

Nitric Oxide
(NO)

catalyzes

L-Arginine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Seeding
Seed cells on an appropriate imaging dish or plate.

2. DAR-2 AM Loading
Incubate cells with DAR-2 AM working solution.

3. Washing
Wash cells to remove excess probe.

4. Stimulation (Optional)
Treat cells with agonists or antagonists of NO production.

5. Live-Cell Imaging
Acquire fluorescence images using a microscope.

6. Data Analysis
Quantify fluorescence intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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